BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on Nitrosobis(2-
hydroxyethyl)amine-d4

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Nitrosobis(2-hydroxyethyl)amine-

Compound Name:
a4

Cat. No.: B13711911

Get Quote

\ J

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosobis(2-hydroxyethyl)amine-d4, the deuterated form of N-Nitrosodiethanolamine
(NDELA), is a critical analytical tool in the landscape of trace contaminant analysis. As
regulatory scrutiny over nitrosamine impurities in pharmaceuticals, consumer products, and
environmental samples intensifies, the demand for highly accurate and precise quantification
methods has become paramount. This guide provides a comprehensive technical overview of
Nitrosobis(2-hydroxyethyl)amine-d4, detailing its physicochemical properties, the rationale
for its use, established analytical protocols, and safety considerations. It is designed to serve
as an expert resource for scientists engaged in the vital work of ensuring product safety and
regulatory compliance.

Part 1: Core Physicochemical Data and Structural
Information
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The fundamental properties of Nitrosobis(2-hydroxyethyl)amine-d4 dictate its application
and handling. As a stable isotope-labeled (SIL) compound, its chemical behavior is nearly
identical to its non-labeled analogue, while its mass is distinct, a property that is expertly
leveraged in mass spectrometry.

Key Properties Summary
Property Data Reference(s)

) N-Nitroso-N-(2-hydroxyethyl-
Chemical Name ] [1]
1,1,2,2-d4)ethanolamine

NDELA-d4,
Synonyms ) ) ) [1]
Diethanolnitrosamine-d4
Molecular Formula CaHsD4N203 [2]
Molecular Weight 138.16 g/mol [2]
CAS Number Not Assigned (NA) [1]
Appearance Brown Oll [1]

N 2-8°C Refrigerator, Protected
Storage Conditions ) [1]
from Light

Note on CAS Number: A specific CAS number for the d4 isotopologue has not been universally
assigned in major databases. Researchers should reference the CAS number of the unlabeled
parent compound, N-Nitrosodiethanolamine (NDELA), which is 1116-54-7, when searching for
related toxicological or regulatory information.[3]

Chemical Structure

Caption: Chemical structure of Nitrosobis(2-hydroxyethyl)amine-d4.

Part 2: The Scientific Rationale - Isotope Dilution Mass
Spectrometry

The primary and most crucial application of Nitrosobis(2-hydroxyethyl)amine-d4 is as an
internal standard (IS) for the quantitative analysis of NDELA.[4] The underlying principle is
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Isotope Dilution Mass Spectrometry (IDMS), which is the gold standard for trace quantitative
analysis.

Expertise & Causality: Why use a deuterated standard?

o Compensating for Matrix Effects: Complex sample matrices (e.g., cosmetics,
pharmaceuticals) contain numerous compounds that can interfere with the ionization of the
target analyte in the mass spectrometer source, leading to signal suppression or
enhancement. Because the deuterated IS is chemically identical to the analyte, it co-elutes
during chromatography and experiences the exact same matrix effects.[5][6] The ratio of the
analyte signal to the IS signal remains constant, correcting for these variations and ensuring
accurate quantification.

o Correcting for Sample Preparation Variability: Any loss of the analyte during the multi-step
extraction, cleanup, and concentration processes will be mirrored by a proportional loss of
the internal standard.[5] By spiking the sample with a known amount of the IS at the very
beginning of the workflow, the final analyte/IS ratio accurately reflects the initial concentration
of the analyte, regardless of recovery efficiency.

o Trustworthiness through Co-elution: The near-identical physicochemical properties ensure
that the IS and the analyte behave the same way during chromatographic separation. This
co-elution is a self-validating mechanism; a shift in retention time for the analyte will be
matched by the IS, confirming system stability.

Caption: The role of the internal standard in the analytical workflow.

Part 3: Synthesis and Analytical Application
General Synthesis Pathway

The synthesis of nitrosamines is a well-established chemical process. For the deuterated
analogue, the synthesis begins with a deuterated precursor.

Methodology: The general synthesis involves the reaction of a deuterated secondary amine
(Diethanolamine-d4) with a nitrosating agent, such as sodium nitrite (NaNO3z), under controlled
acidic conditions.[7]
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Caption: General synthesis pathway for deuterated NDELA.

Authoritative Protocol: Quantification of NDELA in Pharmaceuticals
by LC-MS/MS

This protocol is adapted from established methods for the analysis of nitrosamine impurities in
medicines.[8][9] It represents a robust, self-validating system for regulatory submission.

1. Preparation of Standards and Solutions

 Internal Standard (IS) Stock Solution: Accurately prepare a 1.0 pg/mL stock solution of
Nitrosobis(2-hydroxyethyl)amine-d4 in methanol.

e Analyte Stock Solution: Prepare a 1.0 pg/mL stock solution of N-Nitrosodiethanolamine
(NDELA) reference standard in methanol.

» Calibration Standards: Perform serial dilutions of the Analyte Stock Solution with 10%
methanol in water to create a calibration curve (e.g., 0.5, 1, 5, 10, 50, 100 ng/mL).

» Working Standards: Spike each calibration standard and blank with the IS solution to a final
concentration of 20 ng/mL.
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2. Sample Preparation

» Weighing and Spiking: Accurately weigh 100 mg of the ground drug product powder into a 15
mL centrifuge tube. Add a precise volume of the IS Stock Solution.

e Extraction: Add 10 mL of 10% methanol in water. Vortex for 1 minute, then sonicate for 15
minutes to ensure complete extraction.

 Clarification: Centrifuge the sample at 23000 x g for 10 minutes to pelletize excipients.

« Filtration: Filter the supernatant through a 0.22 um PVDF syringe filter into an amber glass
autosampler vial for analysis.

3. LC-MS/MS Instrumental Analysis

e Liquid Chromatograph: UHPLC System

e Column: C18 Reversed-Phase Column (e.g., XSelect HSS T3, 3.5 um, 3.0 mm x 150 mm)[8]
» Mobile Phase A: 0.1% Formic Acid in Water

» Mobile Phase B: 0.1% Formic Acid in Methanol

o Gradient: A typical gradient starts at 95% A, ramping to 95% B over several minutes to elute
the analyte, followed by a re-equilibration step.

e Flow Rate: 0.4 mL/min
« Injection Volume: 10 pL
e Mass Spectrometer: Triple Quadrupole (QqQ)

 lonization Source: Electrospray lonization (ESI), Positive Mode or Atmospheric Pressure
Chemical lonization (APCI)[8]

o Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions (lllustrative)
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Collision Energy

Compound Precursor lon (m/z) Product lon (m/z) (V)
e
NDELA 135.1 74.1 (Quantifier) 10
NDELA 135.1 104.0 (Qualifier) 8
NDELA-d4 (IS) 139.1 78.1 (Quantifier) 10

Protocol Causality:
e The C18 column is chosen for its ability to retain the moderately polar nitrosamine.

e Formic acid is added to the mobile phase to promote protonation of the analyte, which is
necessary for efficient positive mode ESI.

e The use of two MRM transitions (a quantifier and a qualifier) for the analyte provides an
additional layer of confirmation, ensuring the identity of the detected peak and enhancing the
trustworthiness of the result. The mass shift of +4 Da for the deuterated standard provides
unambiguous separation in the mass spectrometer.

Part 4: Safety, Handling, and Storage

Given that the parent compound NDELA is a suspected carcinogen, Nitrosobis(2-
hydroxyethyl)amine-d4 must be handled with appropriate caution.[10][11]

» Engineering Controls: All handling of neat material or concentrated solutions should be
performed inside a certified chemical fume hood to prevent inhalation.

e Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety
goggles at all times.

» Handling: Avoid contact with skin and eyes. After handling, wash hands thoroughly.

o Storage: Store the compound in a tightly sealed, light-protected container in a refrigerator at
2-8°C.[1]
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» Disposal: Dispose of all waste in accordance with local, regional, and national environmental
regulations for hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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